Cas no 2091526-88-2 (ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-lambda6-sulfanone)

• Product Name: ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-lambda6-sulfanone
• CAS No: 2091526-88-2
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• MDL: MFCD30625901
• CID: 5239750
• Update Time: 2025-08-02

ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-lambda6-sulfanone

• MDL： MFCD30625901
• Inchi： 1S/C5H8N4O2S/c1-2-12(6,11)5-8-4(10)3-7-9-5/h3,6H,2H2,1H3,(H,8,9,10)
• InChI Key： WFKKGHYRVZSCFZ-UHFFFAOYSA-N
• SMILES： O=C1NC(S(CC)(=N)=O)=NN=C1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)

Additional information on ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-lambda6-sulfanone

Ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone (CAS No. 2091526-88-2): A Comprehensive Overview

Ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone (CAS No. 2091526-88-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone is composed of a triazinone core linked to an ethyl group through an imino bridge. The presence of the hydroxyl group at the 5-position of the triazinone ring and the λ⁶-sulfanone moiety imparts distinct chemical and biological properties to this compound. These structural elements contribute to its solubility, stability, and reactivity, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone. One of the most notable findings is its potential as an antioxidant. Research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits strong antioxidant activity, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases.

In addition to its antioxidant properties, ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone has shown potential as an anti-inflammatory agent. In vitro studies have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound may have therapeutic applications in inflammatory disorders such as arthritis and inflammatory bowel disease.

The mechanism of action of ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone is not yet fully understood, but preliminary research indicates that it may involve multiple pathways. For instance, its antioxidant activity could be mediated through the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor involved in the cellular defense against oxidative stress. Additionally, its anti-inflammatory effects may be related to the inhibition of nuclear factor-kappa B (NF-κB), a central regulator of inflammation.

Preclinical studies have also explored the pharmacokinetic properties of ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone. These studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in animal models, suggesting that it may be safe for human use.

The therapeutic potential of ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone extends beyond its antioxidant and anti-inflammatory properties. Recent research has indicated that it may also have neuroprotective effects. Studies conducted on animal models of neurodegenerative diseases such as Alzheimer's disease have shown that this compound can reduce neuronal damage and improve cognitive function. These findings open up new possibilities for its use in neurological disorders.

In conclusion, ethyl(5-hydroxy-1,2,4-triazin-3-yl)imino-λ⁶-sulfanone (CAS No. 2091526-88-2) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research is expected to uncover more about its mechanisms of action and potential applications in various medical fields.